4-(4-chlorophenyl)-2-hydroxy-4-oxo-N-1,3-thiazol-2-yl-2-butenamide
Overview
Description
4-(4-chlorophenyl)-2-hydroxy-4-oxo-N-1,3-thiazol-2-yl-2-butenamide, also known as CB-03-01, is a synthetic compound that belongs to the class of antiandrogens. It is a potent and selective antagonist of the androgen receptor (AR) and has been extensively studied for its potential use in the treatment of androgen-dependent diseases such as acne, hirsutism, and androgenic alopecia.
Mechanism of Action
4-(4-chlorophenyl)-2-hydroxy-4-oxo-N-1,3-thiazol-2-yl-2-butenamide works by binding to the AR and preventing the binding of androgens such as testosterone and dihydrotestosterone (DHT). This results in a reduction in the activity of the AR and a decrease in the production of androgen-dependent proteins such as sebum and hair.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that this compound can reduce the expression of androgen-dependent genes in human sebocytes, resulting in a decrease in sebum production. In vivo studies have also shown that this compound can reduce hair growth in mice, suggesting that it may be effective in the treatment of androgenic alopecia.
Advantages and Limitations for Lab Experiments
One of the advantages of 4-(4-chlorophenyl)-2-hydroxy-4-oxo-N-1,3-thiazol-2-yl-2-butenamide is that it is a potent and selective antagonist of the AR, making it a useful tool for studying the role of the AR in androgen-dependent diseases. However, one limitation of this compound is that it has not yet been extensively studied in humans, and its safety and efficacy in humans are not yet fully understood.
Future Directions
There are a number of potential future directions for research on 4-(4-chlorophenyl)-2-hydroxy-4-oxo-N-1,3-thiazol-2-yl-2-butenamide. One area of interest is the potential use of this compound in the treatment of acne, hirsutism, and androgenic alopecia in humans. Another area of interest is the development of more potent and selective AR antagonists based on the structure of this compound. Additionally, further research is needed to fully understand the safety and efficacy of this compound in humans.
Scientific Research Applications
4-(4-chlorophenyl)-2-hydroxy-4-oxo-N-1,3-thiazol-2-yl-2-butenamide has been extensively studied for its potential use in the treatment of androgen-dependent diseases such as acne, hirsutism, and androgenic alopecia. In vitro studies have demonstrated that this compound is a potent and selective antagonist of the AR, and it has been shown to be effective in reducing sebum production in human sebocytes. In vivo studies have also shown that this compound can reduce hair growth in mice and has potential as a treatment for androgenic alopecia.
properties
IUPAC Name |
(Z)-4-(4-chlorophenyl)-4-hydroxy-2-oxo-N-(1,3-thiazol-2-yl)but-3-enamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClN2O3S/c14-9-3-1-8(2-4-9)10(17)7-11(18)12(19)16-13-15-5-6-20-13/h1-7,17H,(H,15,16,19)/b10-7- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYWSCNQGMIOWIN-YFHOEESVSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=CC(=O)C(=O)NC2=NC=CS2)O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C(=C/C(=O)C(=O)NC2=NC=CS2)/O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.